2-chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide

Specification

• Molecular Formula: C17H12Cl2N2OS
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 2-chloro-N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]benzamide
• Standard InChI: InChI=1S/C17H12Cl2N2OS/c18-14-7-3-1-5-11(14)9-12-10-20-17(23-12)21-16(22)13-6-2-4-8-15(13)19/h1-8,10H,9H2,(H,20,21,22)
• Standard InChI Key: MOBSGIYCMBBWMI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=CN=C(S2)NC(=O)C3=CC=CC=C3Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CN=C(S2)NC(=O)C3=CC=CC=C3Cl)Cl

Introduction

2-Chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide is a complex organic compound with a molecular formula of C17H12Cl2N2OS and a molecular weight of 363.26098 g/mol. This compound belongs to the class of benzamides, which are known for their diverse biological activities, including antimicrobial and antifungal properties. The presence of a thiazole ring and a chlorobenzyl group suggests potential applications in pharmaceutical chemistry.

Synthesis and Preparation

While specific synthesis protocols for 2-chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from simple precursors like benzoyl chlorides and thiazole derivatives. These reactions typically require careful control of conditions to ensure high yields and purity.

Biological Activity

Although specific biological activity data for 2-chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide is not readily available, compounds with similar structures have shown promising antimicrobial and antifungal activities. For example, related benzamides have been evaluated for their ability to inhibit photosynthetic electron transport and exhibit activity against various microbial strains.

Related Compounds and Their Activities

• 4-Chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide: This compound shares a similar structure but differs in the position of the chlorine atom on the benzamide ring. It has a molecular formula of C17H12Cl2N2OS, similar to the compound of interest.

• N-[3-[[5-(2-Chlorobenzoyl)-1,3-thiazol-2-yl]amino]-2-fluorophenyl]benzamide: This compound incorporates a fluorophenyl group and a benzoyl-substituted thiazole ring, showing a molecular weight of 451.9 g/mol.

Future Research Directions

Given the potential biological activities associated with benzamide derivatives, further research on 2-chloro-N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]benzamide could focus on:

• In Vitro Screening: Evaluating its efficacy against a range of microbial and fungal strains.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the thiazole or benzamide moieties affect biological activity.

• Toxicity and Pharmacokinetic Studies: Assessing its safety profile and metabolic stability.